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Executive Summary

2-Acetyl-6-methylaniline (CAS: 53657-94-6), also known as 1-(2-amino-3-
methylphenyl)ethanone, represents a specialized class of ortho-aminoaryl ketones.[1][2]
Unlike simple anilines, this compound possesses a bifunctional scaffold—a nucleophilic amino
group adjacent to an electrophilic acetyl moiety—making it a "privileged structure™ in
heterocyclic chemistry.

For drug development professionals, this molecule is not merely a building block but a strategic
precursor for the Friedlander annulation, enabling the rapid assembly of polysubstituted
quinolines and related pharmacophores found in antimalarial, anti-inflammatory, and kinase-
inhibitor therapeutics. This guide dissects its physicochemical behavior, validated synthesis
protocols, and application logic.

Chemical Identity & Structural Analysis[2]
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The steric environment of 2-acetyl-6-methylaniline is defined by the ortho,ortho-disubstitution
pattern. The 6-methyl group introduces torsional strain that forces the amino group out of
planarity, potentially enhancing the reactivity of the acetyl group by disrupting conjugation,
while also influencing the regioselectivity of subsequent cyclizations.

Attribute Detail

IUPAC Name 1-(2-amino-3-methylphenyl)ethanone

2'-Amino-3'-methylacetophenone; 6-Methyl-2-
Common Synonyms

acetylaniline
CAS Registry Number 53657-94-6
Molecular Formula CoH11NO
SMILES CC1=C(C(=CC=C1)C(=0)C)N
InChl Key SIAKXVRAWQIXRD-UHFFFAOYSA-N

Structural Visualization

The following diagram illustrates the core connectivity and the proximity of the reactive centers
(Amino N and Carbonyl C).[3]

Figure 1: Connectivity of 2-acetyl-6-methylaniline showing reactive ortho-centers.

Click to download full resolution via product page

Physicochemical Profile
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The physical constants below are critical for process design. The melting point range indicates
a solid that can be handled easily at room temperature but requires careful temperature control
during reaction initiation to ensure homogeneity.

Property Value Context/Notes
Molecular Weight 149.19 g/mol
Physical State Solid (Crystalline plates) Typically pale amber or tan.
) ] Sharp transition indicates high
Melting Point 55-56 °C o )
crystallinity potential [1].
Decomposes at high T;
Boiling Point ~280-290 °C (est.) vacuum distillation
recommended.
) Moderately lipophilic; soluble
LogP (Predicted) 1.8 )
in DCM, EtOAc, Toluene.
Lower than aniline (4.6) due to
pKa (Conjugate Acid) ~2.5-3.0 (est.) electron-withdrawing acetyl
group.
- ) High in organic solvents
Solubility Low in water

(Ethanol, Chloroform).

Synthetic Protocols

For research applications, commercial availability can be sporadic. The Sugasawa Reaction is
the most robust method for synthesizing this compound de novo from o-toluidine, offering
exclusive ortho-acylation selectivity via a boron-nitrogen complex.

Protocol A: Boron-Mediated Ortho-Acylation (Sugasawa
Method)

Rationale: Standard Friedel-Crafts acylation of anilines fails due to complexation of the Lewis
acid with the nitrogen lone pair. The Sugasawa modification uses

to form a template that directs the nitrile attack specifically to the ortho position.
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Reagents:

o-Toluidine (1.0 eq)

Acetonitrile (1.1 eq)

Boron Trichloride (

, 1.0 M in xylene or toluene)

Aluminum Chloride (
, 1.0 eq)

Workflow:

Complexation: In a dry flask under

, dissolve o-toluidine in dry toluene. Cool to 0°C.[4]

o Addition: Add

solution dropwise. A white precipitate (amine-borane complex) will form.

« Nitrile Addition: Add acetonitrile, followed by solid

o Reflux: Heat the mixture to reflux (approx. 110°C) for 6—12 hours. The Lewis acid activates
the nitrile for nucleophilic attack by the ortho-carbon.

e Hydrolysis: Cool to RT. Carefully quench with 2M HCI (exothermic!). Heat at 80°C for 30
mins to hydrolyze the intermediate ketimine to the ketone.

« |solation: Basify with NaOH to pH >10. Extract with DCM (

). Dry over

and concentrate.
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 Purification: Recrystallize from ligroin or purify via flash chromatography (Hexane/EtOAc) to
yield pale amber plates [2].

Reactivity & Applications: The Friedlander
Annulation[6]

The primary utility of 2-acetyl-6-methylaniline is in the Friedlander Synthesis. The presence of
the 6-methyl group (adjacent to the amino group) provides a steric handle that can induce
atropisomerism in the resulting quinolines or simply block metabolic hotspots in drug
candidates.

Reaction Mechanism

The condensation involves two steps:[3][5]

» Aldol Condensation: Base-catalyzed attack of the ketone enolate (from the partner) onto the
acetyl carbonyl of the aniline.

» Imine Formation: Intramolecular dehydration between the amino group and the remaining
carbonyl, closing the quinoline ring.
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2-Acetyl-6-methylaniline
+ Ketone (R-CH2-C=0-R)

l

Base Catalysis (KOH/EtOH)
Enolate Formation

Aldol Adduct
(C-C Bond Formation)
(Dehydration (—HZOD
GIpha,Beta—Unsaturated Ketone)
Imine Condensation
(Ring Closure)

8-Methyl-Substituted Quinoline

Figure 2: Friedldnder Annulation Pathway for Quinoline Synthesis

Click to download full resolution via product page

Protocol B: Catalyst-Free "On-Water" Synthesis

Recent green chemistry advances suggest this reaction can proceed in water without strong
base, driven by hydrophobic effects [3].

e Mix: Combine 2-acetyl-6-methylaniline (1 mmol) and cyclohexanone (1.2 mmol) in water (3

mL).
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e Heat: Stir at 70-80°C for 3—6 hours. The organic components form a suspension.
e Monitor: TLC will show the disappearance of the aniline spot.
o Workup: Cool to RT. The product often precipitates.[6] Filter and wash with water/ethanol.

Spectroscopic Characterization

To validate the identity of 2-acetyl-6-methylaniline, look for these diagnostic signals.

Technique Diagnostic Signal Assignment

1H NMR (CDCls) Ar-CHs (6-methyl)

2.1-2.2 ppm (s, 3H)

2.5-2.6 ppm (s, 3H) C(=0O)CHs (Acetyl methyl)

NHz (Amino protons,
6.0-6.5 ppm (br s, 2H) exchangeable)

6.6-7.5 ppm (M, 3H) Ar-H (Aromatic protons)

N-H stretch (Primary amine

IR (KBr) 3300-3400 cm™1
doublet)

C=0 stretch (Conjugated
ketone, H-bonded)

1640-1660 cm~?

Note: The carbonyl stretching frequency is often lower than typical acetophenones (usually
~1680 cm~1) due to the intramolecular Hydrogen Bond between the NHz and the C=0 oxygen.

Safety & Handling (SDS Summary)

While specific comprehensive tox data for this derivative is limited, it should be handled with
the rigor applied to all functionalized anilines.

e Hazards: GHS Warning. Harmful if swallowed (Acute Tox. 4). Causes serious eye irritation
(Eye Irrit. 2A). Potential skin sensitizer.[7]
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o Storage: Store under inert atmosphere (Nitrogen/Argon). The amino group is susceptible to
oxidation (browning) upon prolonged exposure to air and light.

 Incompatibility: Strong oxidizing agents, acid chlorides, acid anhydrides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://datasheets.scbt.com/sc-254212.pdf
https://www.organic-chemistry.org/abstracts/lit3/517.shtm
https://www.organic-chemistry.org/abstracts/lit3/517.shtm
https://www.benchchem.com/product/b034590/docs#physicochemical-profiling-synthetic-utility-of-2-acetyl-6-methylaniline
https://www.benchchem.com/product/b034590/docs#physicochemical-profiling-synthetic-utility-of-2-acetyl-6-methylaniline
https://www.benchchem.com/product/b034590/docs#physicochemical-profiling-synthetic-utility-of-2-acetyl-6-methylaniline
https://www.benchchem.com/product/b034590/docs#physicochemical-profiling-synthetic-utility-of-2-acetyl-6-methylaniline
https://www.benchchem.com/product/b034590?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

